(E)-2-(2,4-dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile

• IUPAC Name: (E)-2-(2,4-dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile
• InChI: InChI=1S/C16H9Cl2F3N2O3S/c17-10-1-6-15(14(18)7-10)27(24,25)13(8-22)9-23-11-2-4-12(5-3-11)26-16(19,20)21/h1-7,9,23H/b13-9+
• InChI Key: BUDKXFIKWCULNO-UKTHLTGXSA-N
• Canonical SMILES: C1=CC(=CC=C1NC=C(C#N)S(=O)(=O)C2=C(C=C(C=C2)Cl)Cl)OC(F)(F)F
• Isomeric SMILES: C1=CC(=CC=C1N/C=C(\C#N)/S(=O)(=O)C2=C(C=C(C=C2)Cl)Cl)OC(F)(F)F
• Molecular Formula: C16H9Cl2F3N2O3S
• Molecular Weight: 437.2 g/mol
• CAS No.: 1025255-36-0

Description

(E)-2-(2,4-dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile is a useful research compound. Its molecular formula is C16H9Cl2F3N2O3S and its molecular weight is 437.21. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

• The synthesis of compounds involving anilines as aryl sources has been explored in organic chemistry. A method for facile assembly of 3-((arylsulfonyl)methyl)indolin-2-ones using anilines, N-arylacrylamides, and sulfur dioxide as key intermediates is noted, demonstrating the relevance of similar chemical structures in synthesizing sulfonated oxindoles (Liu, Zheng, & Wu, 2017).
• The synthesis of partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers highlights the potential use of similar chemical structures in creating polymers with controlled properties, such as water uptake and proton conductivity, which are essential in fuel cell applications (Sankir, Kim, Pivovar, & Mcgrath, 2007).

Fuel Cell Technology

• Sulfonated block copolymers containing fluorenyl groups have been synthesized for fuel cell applications. These copolymers exhibit high proton conductivity and mechanical properties, suggesting their potential use in fuel cell membranes (Bae, Miyatake, & Watanabe, 2009).

Chemiluminescence and Photophysics

• The base-induced chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes has been studied, indicating the application of similar compounds in light emission and photophysical research (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).

Analytical Chemistry

• The development of new sulfonate reagents for analytical derivatization in gas chromatography, reactive to various acids and anions, demonstrates the role of similar compounds in enhancing analytical techniques (Lin, Wu, & Lin, 1999).

Environmental Chemistry

• Oxidation of polychlorinated diphenyl sulfides by ferrate(VI) showcases the environmental applications of similar compounds in removing toxic contaminants through oxidation mechanisms (Chen, Xu, Zeng, Feng, Qu, Wang, Nesnas, & Sharma, 2018).

Polymers and Materials Science

• Fluorinated poly(arylene ether sulfide)s for optical waveguide devices represent an application of similar molecular structures in the field of polymer and materials science, specifically in the development of optical materials (Kim, Lee, Kang, Kwon, Kim, & Lee, 2001).